Lanthanum oxalate
Overview
Description
Lanthanum oxalate is a chemical compound that has gained significant attention in the scientific community due to its unique properties and potential applications. It is a white, odorless powder that is insoluble in water and has a molecular formula of La2(C2O4)3. This compound is used in various fields, including analytical chemistry, material science, and biomedical research.
Scientific Research Applications
Adsorption and Environmental Remediation : Lanthanum oxalate is used in the synthesis of carboxylate-rich carbonaceous biomass-doped lanthanum-oxalate nanocomplexes for arsenate adsorption from water. This complex material demonstrates potential in green and arsenic-free environmental initiatives (Prabhu, Chuaicham & Sasaki, 2018).
Thermal Decomposition Studies : The thermal decomposition of lanthanum(III) oxalates is a significant area of research, providing insights into the behavior of similar compounds, including actinide oxalates (Almeida, Grandjean, Vigier & Patisson, 2014).
Crystallography and Material Science : this compound is studied for its crystal structure and properties, which can contribute to developing new materials with specific characteristics. For instance, a study conducted by Trombe and Roméro in 2000 delved into the crystal structure of a lanthanum complex associating oxalate and oxydiacetate (Trombe & Roméro, 2000).
Kinetic Analysis : The kinetics of thermal decomposition of this compound hydrate is another area of research. This study is crucial for understanding the decomposition process of this compound and its potential applications in various industries (Zhan, Junxia, Xu, Zhou & Chi, 2012).
Role in Radioactive Waste Management : Actinide oxalates, including lanthanum oxalates, play an important role in the nuclear industry, particularly in radioactive waste management and nuclear fuel treatment and recycling (Abraham, Arab-Chapelet, Rivenet, Tamain & Grandjean, 2014).
Biological Applications : Studies on this compound have also extended to biological applications. For instance, lanthanum carbonate, a related compound, is used as a phosphate binder in medical treatments (Robijn, Vervaet, Hoppe, D'Haese & Verhulst, 2013).
Mechanism of Action
Target of Action
Lanthanum oxalate is an inorganic compound, a salt of lanthanum metal and oxalic acid with the chemical formula La2(C2O4)3 . The primary targets of this compound are dietary phosphates . This compound binds to these dietary phosphates, forming insoluble lanthanum phosphate complexes .
Mode of Action
The interaction of this compound with its targets involves ionic binding and precipitation of insoluble complexes within the lumen of the intestine . This prevents the absorption of dietary phosphate . The small fraction of lanthanum that is absorbed is excreted predominantly in bile, with less than 2% being eliminated by the kidneys .
Biochemical Pathways
This compound affects the biochemical pathways related to phosphate metabolism. By binding to dietary phosphates and preventing their absorption, this compound disrupts the normal phosphate metabolism, leading to a decrease in serum phosphate levels . This can have downstream effects on various biochemical pathways that involve phosphates.
Result of Action
The primary molecular and cellular effect of this compound’s action is the reduction of serum phosphate levels . By binding to dietary phosphates and preventing their absorption, this compound effectively reduces the amount of phosphate that enters the bloodstream .
Action Environment
The action, efficacy, and stability of this compound can be influenced by various environmental factors. For instance, the presence of dietary phosphates in the gastrointestinal tract is necessary for this compound to exert its phosphate-binding action . Furthermore, the solubility of this compound can be affected by the pH of the environment . It forms colorless crystals that are poorly soluble in water .
Properties
| { "Design of the Synthesis Pathway": "The synthesis of Lanthanum oxalate can be achieved through a precipitation reaction using oxalic acid as the precipitating agent.", "Starting Materials": [ "Lanthanum nitrate hexahydrate (La(NO3)3·6H2O)", "Oxalic acid (H2C2O4)", "Deionized water (H2O)" ], "Reaction": [ "Dissolve Lanthanum nitrate hexahydrate in deionized water to form a clear solution.", "Add oxalic acid to the solution and stir until the oxalic acid is completely dissolved.", "Heat the solution to 80°C and maintain the temperature for 2 hours.", "Allow the solution to cool to room temperature and then filter the precipitate.", "Wash the precipitate with deionized water and then dry it in an oven at 100°C for 2 hours.", "The resulting product is Lanthanum oxalate." ] } | |
| 537-03-1 | |
Molecular Formula |
C6La2O12 |
Molecular Weight |
541.87 g/mol |
IUPAC Name |
lanthanum(3+);oxalate |
InChI |
InChI=1S/3C2H2O4.2La/c3*3-1(4)2(5)6;;/h3*(H,3,4)(H,5,6);;/q;;;2*+3/p-6 |
InChI Key |
OXHNIMPTBAKYRS-UHFFFAOYSA-H |
SMILES |
C(=O)(C(=O)[O-])[O-].C(=O)(C(=O)[O-])[O-].C(=O)(C(=O)[O-])[O-].[La+3].[La+3] |
Canonical SMILES |
C(=O)(C(=O)[O-])[O-].C(=O)(C(=O)[O-])[O-].C(=O)(C(=O)[O-])[O-].[La+3].[La+3] |
| 537-03-1 | |
Pictograms |
Irritant; Environmental Hazard |
Origin of Product |
United States |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
A: Lanthanum oxalate exists primarily as a decahydrate with the molecular formula La2(C2O4)3•10H2O. Its molecular weight is 703.99 g/mol [].
ANone: Several spectroscopic techniques have been employed to characterize this compound:
- X-ray Diffraction (XRD): XRD analysis reveals the crystalline nature of this compound and enables the determination of its unit cell parameters [].
- Fourier Transform Infrared (FTIR) Spectroscopy: FTIR confirms the presence of characteristic functional groups, such as water molecules and carboxylic acid groups [].
- Energy-dispersive X-ray fluorescence analysis (EDXRF): EDXRF provides information on the elemental composition of this compound, confirming the presence and ratio of lanthanum, carbon, and oxygen [].
A: Thermogravimetric analysis (TGA) and differential thermal analysis (DTA) reveal that this compound decahydrate loses its water molecules around 200 °C []. Further heating leads to the release of CO and CO2 around 350-425 °C, ultimately decomposing into Lanthanum oxide (La2O3) [, , ].
A: The choice of solvent during precipitation significantly impacts the morphology of this compound particles. For instance, using a mixture of water and ethanol with trisodium citrate as a complexing agent can lead to the formation of hierarchical micro-particles and nano-tubes [].
A: this compound can act as a fuel additive, effectively reducing NOx, CO, and hydrocarbon emissions from diesel engines. A mass fraction of about 45 mg/L in diesel has been identified as a suitable concentration [].
A: Modifying polyallylamine resin (Sevelamer hydrochloride) with this compound significantly enhances its phosphate adsorption capacity, particularly in alkaline environments []. This makes it a potential candidate for water treatment applications.
A: Lanthanum oxide (La2O3) is obtained by the thermal decomposition of this compound. Calcination of the oxalate at temperatures around 1200 °C for 2 hours results in the formation of La2O3 [].
ANone: Lanthanum oxide derived from this compound can be used in various applications, including:
- Anode material in lithium-ion batteries: Lithium Lanthanum Titanate (LLTO) derived from this compound shows promise as an anode material due to its high conductivity and pseudocapacitive characteristics [].
A: Yes, Lanthanum can be efficiently recovered from spent FCC catalysts using hydrometallurgical processes. Acid leaching followed by selective precipitation with oxalic acid leads to high-purity this compound, which can be further processed to obtain Lanthanum oxide [].
A: Research indicates that Aspergillus niger can transform Lanthanum present in monazite into this compound []. This biomineralization process shows potential for the biorecovery of Lanthanum from natural sources.
A: Yes, gamma irradiation can influence the thermal decomposition of this compound, generally increasing the energy of activation required for the process [].
A: While this compound itself might not have direct biological applications, its interaction with biological systems is an area of interest. For instance, research shows that this compound nanorods exhibit fluorescence resonance energy transfer (FRET) with a naphthalimide derivative, suggesting potential applications in sensing antioxidant molecules [].
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